
2-Piperidinol chiral center and stereochemistry

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Piperidinol

CAS No.: 45506-41-0

Cat. No.: S783025

Get Quote

Chemical Identity of 2-Piperidinol

The table below summarizes the basic identifying information for 2-Piperidinol [1].

Property Description

Chemical Name 2-Piperidinol

CAS Registry Number 45506-41-0 [2]

Molecular Formula C₅H₁₁NO [1]

IUPAC Name Piperidin-2-ol

A closely related compound is 2-Piperidinone (CAS 675-20-7), which has the formula C₅H₉NO and is the

lactam form of 2-Piperidinol [3]. It's important to distinguish between these two in synthesis and analysis.

Stereochemistry & Synthesis

The core of your query revolves around the chiral center at the second carbon of the piperidine ring. The

substituents on this carbon are -OH, -H, -N-, and the rest of the carbon chain, which are all different, making

it a chiral center [4].
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As a Chiral Building Block: 2-Piperidone (the lactam) is a precursor for creating chiral 3-Piperidinol

alkaloids. Researchers have prepared an enantiomeric pair of a 2-piperidone building block using
methods like bakers' yeast reduction of a β-keto ester or lipase-mediated transesterification [5].

Formation via Oxidative Deamination: A 2021 study identified a unique six-membered ring 2-
piperidinol derivative as a major product of the oxidative deamination of a lysine analog. This

reaction, which can be mediated by polyphenols in the presence of copper ions, creates a dynamic
equilibrium between an aldehyde and the 2-piperidinol form [6]. This pathway is relevant in

biochemical contexts like innate immunity.

Experimental Insights

The study on oxidative deamination provides a reproducible experimental protocol [6]:

Reaction Setup: The lysine analog N-biotinyl-5-aminopentylamine (Bt-APA) was incubated with

hen's eggshell membrane (a source of lysyl oxidase) in 0.1 M sodium phosphate buffer for 48 hours.
Analysis & Identification: Reaction mixtures were analyzed by LC-MS and NMR.

LC-MS identified three oxidized products.
NMR analysis (with signals at 5.55, 5.90 ppm in ¹H-NMR and 71.92, 76.50 ppm in ¹³C-NMR)

confirmed the structure of the 2-piperidinol product, showing it exists as a mixture of
diastereomers in solution.

The workflow for this experiment can be summarized as follows:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11674570/
https://www.smolecule.com/products/s783025?utm_src=pdf-body
https://www.smolecule.com/products/s783025?utm_src=pdf-body
https://www.smolecule.com/products/s783025?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8387773/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8387773/
https://www.smolecule.com/products/s783025?utm_src=pdf-body
https://www.smolecule.com/products/s783025?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Lysine Analog
(Bt-APA)

Incubation with
Lysyl Oxidase Source
(Eggshell Membrane)

Buffer, 48 hours

Reaction Mixture
Analysis via LC-MS

Identify Oxidized
Products I, II, III

Isolate Product II
for NMR Characterization

Confirm Structure:
2-Piperidinol Derivative
(Diastereomeric Mixture)

Click to download full resolution via product page

Research Context & Application

The market for 2-Piperidinol is growing, driven by its role as a key intermediate in pharmaceuticals,

particularly for antidepressants and antipsychotics [2]. The demand for high-purity, single-enantiomer

intermediates in drug development underscores the importance of the stereochemical research discussed

above.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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